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Compound of Interest

Compound Name: Infigratinib-d3

Cat. No.: B12377363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document outlines a comprehensive technical framework for the evaluation of

the physical and chemical stability of Infigratinib-d3. Publicly available, specific experimental

stability data for this deuterated analog is limited. The methodologies and pathways described

are based on the known characteristics of the non-deuterated parent compound, Infigratinib,

and established pharmaceutical stability testing principles as mandated by regulatory bodies.

Introduction to Infigratinib and its Deuterated
Analog
Infigratinib is a potent, orally bioavailable, ATP-competitive kinase inhibitor that selectively

targets the fibroblast growth factor receptor (FGFR) family, with high affinity for FGFR1,

FGFR2, and FGFR3.[1][2][3][4] Dysregulation of the FGFR signaling pathway is a known driver

in various malignancies; consequently, Infigratinib was developed as a targeted therapy for

cancers harboring FGFR genetic alterations, most notably for previously treated, unresectable

locally advanced or metastatic cholangiocarcinoma with an FGFR2 fusion or other

rearrangement.[1][2][4][5][6] Infigratinib-d3, a deuterated version of the molecule, serves as a
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critical internal standard for bioanalytical studies, enabling precise quantification in complex

biological matrices.

Physicochemical Properties
The fundamental physicochemical properties of Infigratinib provide a baseline for

understanding the expected characteristics of its deuterated analog.

Property Description

Chemical Name

3-(2,6-dichloro-3,5-dimethoxyphenyl)-1-(6-{[4-

(4-ethylpiperazin-1-yl)phenyl]amino}pyrimidin-4-

yl)-1-methylurea[2]

Molecular Formula
Infigratinib: C₂₆H₃₁Cl₂N₇O₃ Infigratinib-d3:

C₂₆H₂₈D₃Cl₂N₇O₃[7]

Molecular Weight
Infigratinib: 560.47 g/mol [2] Infigratinib-d3:

563.49 g/mol [7]

Appearance
The phosphate salt of Infigratinib is a white to

off-white, non-hygroscopic powder.[8]

Melting Point 190-198°C (Infigratinib phosphate)[8]

Solubility

Infigratinib-d3 is soluble in DMSO, requiring

ultrasonic and warming for complete dissolution.

[7] Infigratinib phosphate is also soluble in

DMSO.[9]

Recommended Storage Conditions for Infigratinib-d3
Vendor-supplied data provides the following general storage guidelines for Infigratinib-d3.
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Form Storage Temperature Recommended Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Table data sourced from a

commercial product data

sheet.[7]

Mechanism of Action and Signaling Pathway
Infigratinib exerts its therapeutic effect by inhibiting the FGFR signaling cascade. The binding of

fibroblast growth factors (FGF) to their receptors (FGFRs) induces receptor dimerization and

subsequent autophosphorylation of the intracellular kinase domains.[10] This phosphorylation

event creates docking sites for adaptor proteins, such as FRS2, which in turn activate critical

downstream pathways, including the Ras-MAPK and PI3K-AKT signaling axes, promoting cell

proliferation, survival, and angiogenesis.[1][10] Infigratinib functions by competitively binding to

the ATP pocket of the FGFR kinase domain, thereby blocking autophosphorylation and

abrogating downstream signaling.[1][5]
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Caption: Infigratinib blocks the activation of downstream signaling pathways by inhibiting

FGFR.

Experimental Protocols for Stability Assessment
A robust stability assessment of Infigratinib-d3 requires a multi-faceted approach, beginning

with forced degradation studies to understand its intrinsic stability and culminating in long-term

studies under various environmental conditions.

Forced Degradation (Stress Testing)
Forced degradation studies are performed to deliberately degrade the drug substance under

conditions more severe than accelerated stability testing.[11][12] These studies are crucial for

developing and validating a stability-indicating analytical method, identifying potential

degradation products, and elucidating degradation pathways.[13][14] The typical target for

degradation is between 5-20% to ensure that the analytical method is challenged without

generating secondary or tertiary degradation products that may not be relevant under normal

storage conditions.[13]

The workflow for stress testing involves exposing the drug substance to various conditions and

analyzing the resulting material with a high-resolution analytical technique.
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Caption: A systematic workflow for conducting forced degradation studies on a drug substance.

Hydrolytic Degradation:

Protocol: Prepare solutions of Infigratinib-d3 in acidic (0.1 M - 1.0 M HCl), basic (0.1 M -

1.0 M NaOH), and neutral (water) conditions.[15]

Conditions: Samples are typically maintained at room temperature or heated (e.g., 60°C)

to accelerate degradation over a period of up to seven days.[15]

Analysis: At predetermined intervals, aliquots are withdrawn, neutralized if necessary, and

analyzed by a validated stability-indicating UPLC-UV/MS method.
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Oxidative Degradation:

Protocol: Dissolve Infigratinib-d3 in a suitable solvent and treat with an oxidizing agent,

such as 3% hydrogen peroxide.

Conditions: The reaction is typically carried out at room temperature, protected from light.

Analysis: Samples are analyzed at various time points to monitor the formation of

oxidative degradants.

Thermal Degradation:

Protocol: The solid drug substance is exposed to high temperatures (e.g., 80°C) in a

controlled oven. The study can also be performed on the drug substance in solution.

Analysis: Samples are collected at specified times and analyzed to assess thermal lability.

Photostability Testing
Photostability testing is a mandatory part of stability assessment and is conducted according to

the International Council for Harmonisation (ICH) Q1B guideline.[16][17][18] Its purpose is to

evaluate whether light exposure leads to unacceptable changes in the drug substance.

Sample Exposure: A sample of the solid Infigratinib-d3 and a solution in a photochemically

inert solvent are exposed to a light source. A parallel set of samples, protected from light by

wrapping in aluminum foil (dark controls), is stored under the same temperature and

humidity conditions to isolate light-induced effects from thermal effects.[17][19]

Light Source: The samples are exposed to a minimum of 1.2 million lux hours of visible light

and 200 watt-hours per square meter of near-ultraviolet (UV-A) light.

Analysis: Following exposure, the samples are assayed and analyzed for impurities. Any

significant increase in degradation products compared to the dark control indicates

photosensitivity. Physical properties, such as appearance and color, are also evaluated.

Data Presentation: Summary of Expected Stability
Profile
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While specific experimental data for Infigratinib-d3 is not available, the following table

provides a template for summarizing the results from the described stability studies.

Stress Condition Parameters
Expected Outcome /
Potential Degradation
Pathway

Chemical Stability

Acid Hydrolysis 0.1 M HCl, 60°C
Potential for hydrolysis of the

urea linkage.

Base Hydrolysis 0.1 M NaOH, RT
Potential for hydrolysis of the

urea linkage.

Oxidation 3% H₂O₂, RT

Potential for N-oxidation,

particularly at the piperazine

nitrogen.

Physical Stability

Thermal (Solid) 80°C, 7 days

Expected to be stable, but

potential for formation of

related substances.

Photostability ICH Q1B Conditions

The dichlorinated phenyl ring

may be susceptible to

photolytic reactions.

Conclusion
This technical guide provides a comprehensive framework for assessing the physical and

chemical stability of Infigratinib-d3. A thorough stability program, encompassing forced

degradation and ICH-compliant photostability and long-term studies, is essential. Executing

these experimental protocols will enable the elucidation of degradation pathways, support the

development of a validated stability-indicating analytical method, and establish definitive

storage, handling, and re-test period recommendations. This ensures the integrity and reliability

of Infigratinib-d3 when used as an analytical standard in critical drug development and clinical

research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Physical and Chemical
Stability of Infigratinib-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377363/docs#in-depth-technical-guide-physical-
and-chemical-stability-of-infigratinib-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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